
An In-depth Technical Guide to Direct Red 254:
Structure, Properties, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504 Get Quote

An Important Note on Chemical Identity: The name "Direct Red 254" is commonly associated

with two distinct chemical compounds, leading to potential confusion in literature and

commercial listings. This guide will primarily focus on the disazo dye, Direct Red 254 (CAS No.

101380-00-1), while also providing a clear differentiation from the high-performance Pigment

Red 254 (CAS No. 84632-65-5). It is crucial for researchers to verify the CAS number to ensure

they are working with the correct substance.

Part 1: Direct Red 254 (Azo Dye)
Direct Red 254 is a water-soluble, double azo class dye primarily used for coloring paper and

cellulosic fibers such as cotton.[1][2][3] Its structure contains two azo groups (-N=N-), which act

as the chromophore responsible for its color, and sulfonic acid groups that impart water

solubility and affinity for materials like cotton.[4]

Chemical Structure and Identification
IUPAC Name: disodium;7-amino-4-hydroxy-3-[[4-[(4-

sulfonatophenyl)diazenyl]phenyl]diazenyl]naphthalene-2-sulfonate

CAS Number: 101380-00-1[1][5]

Molecular Formula: C₂₂H₁₅N₅Na₂O₇S₂[1]

Molecular Weight: 571.5 g/mol [1]
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Synonyms: C.I. Direct Red 254, Pontamine Fast Red 8BF[5]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Direct Red 254.

Property Value Source(s)

Appearance
Dark red powder / Bluish-light

pink
[1]

Solubility

Soluble in water (~100 g/L)

and concentrated sulfuric acid.

Slightly soluble in ethanol.

[1]

pH Range (in solution) 6.5 - 9.0 [1]

UV-Vis λmax

Typically 500-530 nm in

aqueous solution (for similar

red disazo dyes)

[6]

Melting Point Not applicable [1]

Flammability Not flammable [1]

Experimental Protocols
The synthesis of disazo dyes like Direct Red 254 involves a multi-step diazotization and

coupling reaction. While a specific, detailed protocol for Direct Red 254 is not readily available

in public literature, a general procedure for synthesizing an azo dye is as follows:

Diazotization: An aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid)

and cooled to 0-5 °C in an ice bath.[7][8]

A solution of sodium nitrite (NaNO₂) in water is then added slowly to the cooled amine

solution to form the diazonium salt.[7][8] The temperature must be kept low to prevent the

decomposition of the unstable diazonium salt.

Coupling: A separate solution of a coupling agent (an electron-rich aromatic compound, such

as a phenol or another amine) is prepared, often in an alkaline solution.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Red-254
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://www.evitachem.com/product/evt-12496983
https://www.evitachem.com/product/evt-12496983
https://www.evitachem.com/product/evt-12496983
https://www.benchchem.com/product/b1166072
https://www.evitachem.com/product/evt-12496983
https://www.evitachem.com/product/evt-12496983
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://edu.rsc.org/experiments/the-microscale-synthesis-of-azo-dyes/559.article
https://www.cuhk.edu.hk/chem/doc/s6_resourcebk/en-s_expt_08.pdf
https://edu.rsc.org/experiments/the-microscale-synthesis-of-azo-dyes/559.article
https://www.cuhk.edu.hk/chem/doc/s6_resourcebk/en-s_expt_08.pdf
https://www.cuhk.edu.hk/chem/doc/s6_resourcebk/en-s_expt_08.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The cold diazonium salt solution is then slowly added to the coupling agent solution. The

coupling reaction occurs to form the azo dye, which may precipitate from the solution.[8]

Purification: The crude dye is collected by filtration, washed to remove unreacted starting

materials and salts, and can be further purified by recrystallization.
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Step 1: Diazotization

Step 2: Coupling Reaction

Step 3: Purification
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Caption: General workflow for the synthesis of an azo dye.
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Direct Red 254 is used for dyeing cellulosic fibers. The following is a detailed protocol for this

process.

Preparation of the Dye Bath:

Calculate the required amount of Direct Red 254 based on the weight of the fabric (owf)

and the desired shade depth (e.g., 1-5% owf).

Create a paste of the dye powder with a small amount of cold water and 0.5-1% soda ash

(owf).[3]

Add boiling water to the paste with constant stirring to create a concentrated stock

solution.[3]

Prepare the main dye bath by adding the required volume of the stock solution to water to

achieve the desired material-to-liquor ratio (e.g., 1:20).

Dyeing Process:

Introduce the pre-wetted cotton fabric into the dye bath at a starting temperature of

approximately 40°C.[3]

Run for 15-20 minutes to allow for initial dye uptake and leveling.[3]

Gradually add an electrolyte, such as sodium chloride (common salt) or sodium sulfate

(Glauber's salt). For a medium shade, this can be 10-20% owf. The salt should be added

in portions over 15-30 minutes to ensure even dyeing.[3] The electrolyte helps to

neutralize the negative surface charge on the cotton fiber, promoting dye exhaustion.[2]

Slowly raise the temperature of the dye bath to a boil (95-100°C).[2][3]

Continue dyeing at this temperature for 45-60 minutes, ensuring the fabric is agitated for

even color.[3]

Allow the bath to cool for 15-20 minutes for better dye exhaustion.[3]

After-treatment:
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Remove the fabric from the dye bath, squeeze out excess liquor, and rinse thoroughly with

cold water to remove unfixed dye.

To improve wash fastness, an optional treatment with a cationic dye-fixing agent can be

performed according to the manufacturer's instructions.[3]

Finally, the fabric is dried.

Dye Bath Preparation Dyeing Cycle Finishing

Weigh Dye & Soda Ash Make Paste Add Boiling Water Prepare Dye Bath Enter Fabric at 40°C Add Salt (portions) Raise Temp to 95-100°C Dye for 45-60 min Cool Down Rinse Cold Fixing Agent (Optional) Final Rinse Dry

Click to download full resolution via product page

Caption: Experimental workflow for dyeing cotton with Direct Red 254.

Applications in Research and Drug Development
While primarily an industrial dye, Direct Red 254 and other sulfonated azo dyes have some

applications in biological research.

Histology and Microscopy: Direct dyes are used in staining procedures for microscopic

analysis due to their affinity for proteinaceous and cellulosic materials.[1] Sulfonated azo

dyes can be used to study the molecular orientation of proteins in substrates like collagen

through linear dichroism.[9][10]

Biological Imaging: Although no specific studies on Direct Red 254 were found, the broader

class of azo dyes is being explored for biomedical applications. Some azo compounds are

used as probes for imaging hypoxia in cells and tissues.[11] There is also a growing interest

in developing azo-based compounds for bioimaging, drug delivery, and photopharmacology.

[12][13]

Fluorescent Properties: Some sources suggest that Direct Red 254 has fluorescent

properties that have been investigated for potential use in diagnostic imaging.[1] However,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.textilesphere.com/2020/11/dyeing-of-cotton-with-direct-dyes.html
https://www.benchchem.com/product/b12363504?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://www.evitachem.com/product/evt-12496983
https://pubmed.ncbi.nlm.nih.gov/38479076/
https://www.researchgate.net/publication/378974898_Usefulness_of_sulfonated_azo_dyes_to_evaluate_macromolecularly_oriented_protein_substrates
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4394343/
https://pubmed.ncbi.nlm.nih.gov/33231147/
https://www.researchgate.net/publication/347134619_Recent_Applications_of_Azo_Dyes_A_Paradigm_Shift_from_Medicinal_Chemistry_to_Biomedical_Sciences
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://www.evitachem.com/product/evt-12496983
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


detailed studies on its quantum yield, excitation/emission spectra, and specific imaging

applications are not well-documented in the available literature.

It is important to note that Direct Red 254 is not directly involved in signaling pathways or used

as a therapeutic agent. Its relevance to drug development professionals is more likely to be in

the context of its use as a tool for staining or as a structural motif for the development of novel

imaging agents.

Safety and Toxicology
Handling: Standard laboratory precautions should be taken, including wearing gloves, safety

glasses, and a lab coat. Inhalation of the dust should be avoided.[14]

Toxicity: Based on information for similar products, Direct Red 254 is considered to have low

acute oral toxicity (LD50 > 2000 mg/kg in rats) and is unlikely to be a skin irritant. However, it

may cause eye irritation.[14]

Environmental Impact: As a water-soluble dye, it can cause discoloration of aquatic

environments. It is not readily biodegradable but may be partially removed in wastewater

treatment processes.[14]

Part 2: Pigment Red 254 (DPP Pigment)
To prevent confusion, this section details the properties of Pigment Red 254, a compound often

mistaken for Direct Red 254.

Pigment Red 254 is a high-performance diketopyrrolopyrrole (DPP) pigment known for its

brilliant red color, excellent stability, and durability.[7][15] It is widely used in demanding

applications such as automotive paints, industrial coatings, and plastics.[7][8]

Chemical Structure and Identification
IUPAC Name: 3,6-bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione

CAS Number: 84632-65-5[7][16]

Molecular Formula: C₁₈H₁₀Cl₂N₂O₂[7][16]
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Molecular Weight: 357.19 g/mol [7][17]

Synonyms: C.I. Pigment Red 254, DPP Red[18]

Comparative Properties
The following table highlights the key differences between the two compounds.

Property Direct Red 254 (Azo Dye)
Pigment Red 254 (DPP
Pigment)

CAS Number 101380-00-1 84632-65-5

Chemical Class Disazo Dye Diketopyrrolopyrrole (DPP)

Molecular Formula C₂₂H₁₅N₅Na₂O₇S₂ C₁₈H₁₀Cl₂N₂O₂

Solubility Soluble in water
Insoluble in water and most

solvents

Primary Application
Dyeing of paper and cellulosic

fibers

High-performance pigment for

paints, coatings, and plastics

Light Fastness Moderate (Scale 4-5)[19] Excellent (Scale 8)[7][16]

Heat Stability Lower Very high (>300°C)

Safety and Toxicology of Pigment Red 254
Pigment Red 254 is considered to have very low toxicity. Studies have shown it to be virtually

nontoxic after single oral ingestion or dermal contact. It is not irritating to the skin or eyes and is

not mutagenic. Inhalation studies on rats showed only minor effects, such as pigment deposits

in the lungs, with no significant inflammation.[20] Due to its insolubility, its bioavailability is

extremely low.[20]

Conclusion
The term "Direct Red 254" can be ambiguous, and it is imperative for researchers to use the

CAS number for accurate identification. The azo dye Direct Red 254 (CAS 101380-00-1) is a

water-soluble colorant used for paper and textiles, with limited but emerging applications in
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biological staining and as a basis for imaging probes. In contrast, Pigment Red 254 (CAS

84632-65-5) is a highly stable, insoluble DPP pigment used in demanding materials science

applications. While neither compound is directly involved in drug signaling pathways, a broader

understanding of their chemistry and applications can be valuable for professionals in the

chemical and biomedical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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